N,N-diethyl-N'-(4-ethylphenyl)ethanediamide

• IUPAC Name: N',N'-diethyl-N-(4-ethylphenyl)oxamide
• InChI: InChI=1S/C14H20N2O2/c1-4-11-7-9-12(10-8-11)15-13(17)14(18)16(5-2)6-3/h7-10H,4-6H2,1-3H3,(H,15,17)
• InChI Key: WMGUUPACHKBLFJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)N(CC)CC
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

N,N-diethyl-N'-(4-ethylphenyl)ethanediamide, commonly known as DEET, is a widely used insect repellent. It was first developed by the U.S. Army in 1946 and has since become a popular choice for protecting against mosquito, tick, and other insect bites. DEET is a colorless, oily liquid with a slightly sweet odor and is available in various concentrations ranging from 5% to 100%.

Mechanism of Action

The exact mechanism of action of DEET is not fully understood, but it is believed to work by interfering with the ability of insects to detect the presence of humans and other animals. DEET may also act as a deterrent by producing an unpleasant odor or taste for insects.
Biochemical and Physiological Effects:
DEET has been shown to have low toxicity in both animals and humans when used as directed. However, some studies have suggested that DEET may have neurotoxic effects in certain species of animals. In humans, DEET has been shown to be safe when used in accordance with the instructions on the label.

Advantages and Limitations for Lab Experiments

DEET is a widely used insect repellent, and its effectiveness has been well established through numerous studies. However, there are some limitations to its use in laboratory experiments. For example, DEET may interfere with the behavior of insects, making it difficult to study their natural behavior. Additionally, DEET may have varying levels of effectiveness against different species of insects, which can make it difficult to draw conclusions from experiments.

Future Directions

There are several areas of research that could benefit from further study of DEET. One potential area of research is the development of new insect repellents based on the structure of DEET. Another area of research is the study of the neurotoxic effects of DEET in certain species of animals. Additionally, further research could be conducted to determine the long-term effects of DEET exposure in humans and animals.
In conclusion, DEET is a widely used insect repellent that has been extensively studied for its effectiveness in repelling insects. While there are some limitations to its use in laboratory experiments, DEET has numerous potential applications in the development of new drugs and other areas of research. Further research is needed to fully understand the mechanism of action and potential side effects of DEET.

Scientific Research Applications

DEET has been extensively studied for its effectiveness in repelling insects. It has been shown to be highly effective against mosquitoes, ticks, and other biting insects. In addition to its use as an insect repellent, DEET has also been studied for its potential use in the development of new drugs.